4-Fluorobenzyl 2-bromo-3,4,5-trimethoxybenzoate

• Molecular Formula: C17H16BrFO5
• Molecular Weight: 399.2 g/mol
• IUPAC Name: (4-fluorophenyl)methyl 2-bromo-3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C17H16BrFO5/c1-21-13-8-12(14(18)16(23-3)15(13)22-2)17(20)24-9-10-4-6-11(19)7-5-10/h4-8H,9H2,1-3H3
• InChI Key: ITKNJQHLKVFVRQ-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C(=C1)C(=O)OCC2=CC=C(C=C2)F)Br)OC)OC

Description

4-Fluorobenzyl 2-bromo-3,4,5-trimethoxybenzoate, commonly known as FBT, is a chemical compound that has gained significant attention in the field of scientific research. FBT is a synthetic compound that has been synthesized through various methods and has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential applications in the laboratory.

Mechanism of Action

The mechanism of action of FBT is not fully understood, but it is believed to act as an inhibitor of certain enzymes, such as histone deacetylases (HDACs). HDACs are enzymes that remove acetyl groups from histones, leading to the repression of gene expression. By inhibiting HDACs, FBT may lead to the activation of certain genes, which could have therapeutic implications.
Biochemical and Physiological Effects:
FBT has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that FBT inhibits the growth and proliferation of cancer cells, including breast cancer, lung cancer, and melanoma. FBT has also been shown to induce apoptosis (programmed cell death) in cancer cells. In vivo studies have shown that FBT has anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

FBT has several advantages for use in lab experiments, including its high purity, stability, and ease of synthesis. However, FBT also has some limitations, including its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research and development of FBT. One potential direction is the synthesis of new analogs of FBT with improved potency and selectivity. Another direction is the investigation of the therapeutic potential of FBT in various diseases, including cancer, inflammation, and neurodegenerative diseases. Additionally, the development of new methods for the synthesis of FBT and its analogs could lead to more efficient and cost-effective production.

Synthesis Methods

FBT can be synthesized through various methods, including the reaction of 4-fluorobenzyl alcohol with 2-bromo-3,4,5-trimethoxybenzoic acid in the presence of a dehydrating agent. Another method involves the reaction of 4-fluorobenzyl bromide with 2,3,4,5-tetramethoxybenzoic acid in the presence of a base. These methods have been optimized to produce high yields of FBT with good purity.

Scientific Research Applications

FBT has been extensively used in scientific research to investigate its potential applications in various fields. One of the most significant applications of FBT is its use as a building block in the synthesis of various compounds. FBT has been used to synthesize various analogs that have been tested for their biological activity.